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Compound of Interest

Compound Name: UNC4976 TFA

Cat. No.: B12390503 Get Quote

Essential Safety and Handling of UNC4976 TFA
For researchers, scientists, and drug development professionals handling UNC4976 TFA, a

positive allosteric modulator of the CBX7 chromodomain, stringent safety protocols are

paramount to ensure personal safety and experimental integrity.[1][2][3] This guide provides

essential, immediate safety and logistical information, including operational and disposal plans

for this research chemical.

Personal Protective Equipment (PPE)
Given that UNC4976 is supplied as a trifluoroacetate (TFA) salt, all handling procedures must

account for the corrosive nature of trifluoroacetic acid.[4][5][6] The following personal protective

equipment is mandatory:

Eye Protection: Chemical safety goggles are required at all times. If there is a splash hazard,

a face shield should be worn in addition to goggles.

Hand Protection: Wear nitrile or other chemically resistant gloves. Given the corrosive nature

of TFA, it is advisable to double-glove. Ensure to change gloves immediately if they become

contaminated.

Body Protection: A lab coat is required. For procedures with a higher risk of splashing, a

chemically resistant apron over the lab coat is recommended.
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Respiratory Protection: While a standard fume hood should provide adequate ventilation, if

there is a risk of generating aerosols or dusts, a properly fitted respirator (e.g., N95 or

higher) should be used.[7]

Handling and Operational Plan
Storage: UNC4976 TFA should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area. For long-term stability, it is recommended to store the compound at -80°C for

up to six months or at -20°C for up to one month.[1] Protect from moisture.

Preparation of Solutions: All work with solid UNC4976 TFA and its solutions should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Weighing: When weighing the solid compound, do so in a fume hood and handle with care to

avoid creating dust.

Dissolving: UNC4976 TFA is soluble in DMSO (50 mg/mL).[3] When preparing stock

solutions, add the solvent slowly to the solid. Prepare aliquots of the stock solution to avoid

repeated freeze-thaw cycles.[1]

Disposal Plan
All waste containing UNC4976 TFA, including empty containers, contaminated gloves, and

other disposable materials, must be treated as hazardous chemical waste.

Solid Waste: Collect all contaminated solid waste in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Unused solutions should be collected in a designated, sealed, and clearly

labeled hazardous waste container for organic solvents. Do not pour down the drain.

Decontamination: Decontaminate all work surfaces with an appropriate solvent (e.g., 70%

ethanol) followed by a thorough cleaning with soap and water.
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Property Value Reference

Molecular Formula C49H71F3N6O10
MedchemExpress Product

Data Sheet[3]

Molecular Weight 961.12
MedchemExpress Product

Data Sheet[3]

Solubility in DMSO 50 mg/mL
MedchemExpress Product

Data Sheet[3]

Long-term Storage -80°C (up to 6 months) MedchemExpress Website[1]

Short-term Storage -20°C (up to 1 month) MedchemExpress Website[1]

Trifluoroacetic Acid pKa Approximately 0.2 - 0.5 Multiple Sources[5]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of UNC4976 TFA from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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